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Compound of Interest

Compound Name: Thietan-3-one

cat. No.: B1315229

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Thietan-3-one, detailed experimental protocols for its use in synthesis, and methods for its
characterization. Thietan-3-one is a valuable heterocyclic building block in medicinal chemistry
and organic synthesis, recognized for its role in the creation of novel chemical entities with
diverse biological activities.

Core Molecular Data

Thietan-3-one, a sulfur-containing four-membered heterocycle, is a key intermediate in the
synthesis of various thietane derivatives. Its fundamental properties are summarized below.

Property Value Citation(s)
Molecular Formula CsH40S [1][2]
Molecular Weight 88.13 g/mol [1][2]
IUPAC Name thietan-3-one [1]

CAS Number 22131-92-6 [1]12]
Canonical SMILES ClC(=0)Cs1 [1][2]

InChi Key DQOHDRDDPZNSQI- e

UHFFFAOYSA-N

Appearance Solid [2]
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Physicochemical Properties

A collection of computed and experimentally relevant physical and chemical properties of
Thietan-3-one are presented here. These values are critical for its handling, storage, and

application in experimental settings.

Property Value Citation(s)
Exact Mass 87.99828592 Da [1]
Form Solid [2]

Synthesis and Reactions

Thietan-3-one is a versatile precursor for a variety of substituted thietanes. A common
application is its use in the synthesis of 3-substituted thietan-3-ols and their subsequent
oxidation to thietane dioxides, which are of interest in medicinal chemistry.[3][4]

A representative synthetic workflow starting from Thietan-3-one is illustrated below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1315229?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thietan-3-one
https://www.sigmaaldrich.com/JP/ja/product/aldrich/syx00053
https://www.benchchem.com/product/b1315229?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.4c01843
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/669a8fbcc9c6a5c07add5300/original/synthesis-of-3-3-disubstituted-thietane-dioxides.pdf
https://www.benchchem.com/product/b1315229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
Aryl Grignard Reagent
Thietan-3-one (e.g., 4-Methoxyphenyl
magnesium bromide)

Reaction 1: Nucleophilic Addition

Grignard Reaction

Nucleophilic attack
at carbonyl carbon

Intermediat¢ Product Oxidizing Agent

y

G-Aryl-thietan-B-oD m-CPBA

Reactign 2: Jxidation

Oxidation

Oxidation of
sulfide to sulfone

Final Broduct

3-Aryl-thietan-3-ol 1,1-dioxide

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Aryl-thietan-3-ol 1,1-dioxide.

Experimental Protocols
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The following protocols are detailed methodologies for key experiments involving Thietan-3-
one and its derivatives.

This protocol describes the nucleophilic addition of a Grignard reagent to Thietan-3-one to
form a tertiary alcohol.[5]

Materials:

e Thietan-3-one

e 4-Methoxyphenyl magnesium bromide (0.5 M in THF)

e Anhydrous Tetrahydrofuran (THF)

o Saturated aqueous Ammonium Chloride (NH4Cl)

e Dichloromethane (CH2Cl2)

e Anhydrous Sodium Sulfate (NazS0a)

» Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for extraction.

Procedure:

Prepare a solution of Thietan-3-one (4.01 g, 45.5 mmol, 1.0 equiv) in THF (141 mL) in a
round-bottom flask.[5]

e Cool the solution to -78 °C using a dry ice/acetone bath.[5]

e Add 4-Methoxyphenyl magnesium bromide (0.5 M in THF, 100 mL, 50.0 mmol, 1.1 equiv)
dropwise to the cooled solution.[5]

« Stir the reaction mixture at -78 °C for 30 minutes.[5]

» Allow the mixture to warm to room temperature (25 °C) and continue stirring for an additional
hour.[5]

e Quench the reaction by adding saturated aqueous NH4Cl (80 mL).[5]
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Extract the mixture with CH2Clz (3 x 50 mL).[5]

Combine the organic layers, dry over anhydrous Na2SOa, filter, and concentrate under
reduced pressure using a rotary evaporator.[5]

Purify the crude product by flash column chromatography to yield the desired 3-(4-
Methoxyphenyl)thietan-3-ol.[5]

This protocol details the oxidation of the sulfide in the thietane ring to a sulfone using m-CPBA.

[3]

Materials:

3-Aryl-thietan-3-ol (product from Protocol 4.1)

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH2Clz2)

Saturated aqueous Sodium Bicarbonate (NaHCO3)

Anhydrous Sodium Sulfate (Na2S0a4)

Procedure:

Dissolve the 3-Aryl-thietan-3-ol (1.0 equiv) in CH2Clz (to a concentration of 0.13 M) in a flask
and cool to 0 °C.[3]

Add m-CPBA (3.0 equiv) portionwise to the solution at 0 °C.[3]

After stirring at 0 °C for 5 minutes, allow the reaction mixture to warm to 25 °C and stir for 3.5
hours.[3]

Quench the reaction with saturated aqueous NaHCOs (50 mL) and add an additional 50 mL
of CH2Cl2.[3]

Separate the phases and wash the organic layer with NaHCOs (20 mL).[3]
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» Extract the aqueous layer with CH2Cl2 (2 x 50 mL).[3]
o Combine all organic layers, dry over Naz2SOa, filter, and concentrate in vacuo.[3]

 Purify the resulting crude product by flash column chromatography to afford the thietan-3-ol
dioxide.[3][4]

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the structural
elucidation of Thietan-3-one and its derivatives.

Sample Preparation:

» Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent
(e.g., CDCls, DMSO-ds).

o Transfer the solution to an NMR tube.
Data Acquisition:

e Record *H NMR spectra on a 400 MHz or higher spectrometer.[3] Chemical shifts are
reported in parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane,
TMS).[3]

e Record 3C NMR spectra with complete proton decoupling.[3]

e For unambiguous assignments, two-dimensional NMR experiments such as COSY and
HSQC can be performed.[3]

Mass spectrometry (MS) is used to determine the molecular weight and fragmentation pattern
of the synthesized compounds.

Sample Preparation:

o Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile organic solvent (e.g.,
dichloromethane, ethyl acetate).[6]

Data Acquisition (using GC-MS with El source as an example):
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* Inject the sample solution into the GC-MS system.[6]

e The gas chromatograph separates the components of the sample before they enter the
mass spectrometer.

¢ In the mass spectrometer, an electron ionization (EIl) source is typically used to generate
ions.[6]

e The resulting mass spectrum will show the molecular ion peak and characteristic fragment
ions, which aid in structure confirmation.[6] High-resolution mass spectrometry (HRMS) can
be used for precise mass determination.[3]

Safety and Handling

Thietan-3-one and its derivatives should be handled with care in a well-ventilated fume hood.
Based on GHS hazard statements, Thietan-3-one is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.
Store in a cool, dry, and dark place.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Thietan-3-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315229#thietan-3-one-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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